Cas no 1179361-55-7 (2-(Cbz-Aminomethyl)pyrrolidine hydrochloride)

• Product Name: 2-(Cbz-Aminomethyl)pyrrolidine hydrochloride
• CAS No: 1179361-55-7
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• MDL: MFCD11101162
• CID: 836426
• PubChem ID: 45072207
• Update Time: 2025-06-08

2-(Cbz-Aminomethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Cbz-Aminomethyl)pyrrolidine hydrochloride
• 2-(Cbz-AMINOMETHYL)PYRROLIDINE HCl
• benzyl N-(pyrrolidin-2-ylmethyl)carbamate,hydrochloride
• Carbamic acid, N-(2-pyrrolidinylmethyl)-, phenylmethyl ester, hydrochloride (1:1)
• 2-(Cbz-AMINOMETHYL)PYRROLIDINE-HCl
• X9239
• 2-(Cbz-Aminomethyl)pyrrolidinehydrochloride
• 1179361-55-7
• Benzyl (pyrrolidin-2-ylmethyl)carbamate hydrochloride
• SB47119
• Benzyl [(pyrrolidin-2-yl)methyl]carbamate--hydrogen chloride (1/1)
• benzyl N-(pyrrolidin-2-ylmethyl)carbamate;hydrochloride
• SCHEMBL4741714
• DB-061173
• DTXSID10662456
• SB44544
• AKOS015846691

• MDL： MFCD11101162
• Inchi： 1S/C13H18N2O2.ClH/c16-13(15-9-12-7-4-8-14-12)17-10-11-5-2-1-3-6-11;/h1-3,5-6,12,14H,4,7-10H2,(H,15,16);1H
• InChI Key： AEFMEOUFLZOLHQ-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(NCC1CCCN1)=O

Computed Properties

• Exact Mass: 270.11400
• Monoisotopic Mass: 270.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.36000
• LogP: 3.18650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-(Cbz-Aminomethyl)pyrrolidine hydrochloride

Comprehensive Overview of 2-(Cbz-Aminomethyl)pyrrolidine hydrochloride (CAS No. 1179361-55-7)

2-(Cbz-Aminomethyl)pyrrolidine hydrochloride (CAS No. 1179361-55-7) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound features a pyrrolidine backbone modified with a Cbz (carbobenzoxy) protecting group, making it a valuable intermediate in the development of bioactive molecules. Its hydrochloride salt form enhances solubility, facilitating its application in aqueous reaction environments. Researchers frequently employ this compound in the synthesis of peptidomimetics and as a building block for drug discovery projects.

The growing interest in 2-(Cbz-Aminomethyl)pyrrolidine hydrochloride aligns with the increasing demand for custom peptide synthesis and small-molecule therapeutics. Recent advancements in cancer research and neurological disorders have highlighted the importance of pyrrolidine derivatives due to their ability to modulate biological targets. For instance, this compound’s structural flexibility allows it to act as a scaffold for designing enzyme inhibitors or receptor agonists, addressing key challenges in precision medicine.

One of the most frequently searched questions related to this compound is: "What is the role of Cbz-protected amines in peptide chemistry?" The Cbz group serves as a temporary protecting group for amines during multi-step syntheses, preventing unwanted side reactions. Its cleavage under mild conditions (e.g., hydrogenolysis) makes it ideal for constructing complex peptides. Additionally, the pyrrolidine ring contributes to conformational rigidity, improving target binding affinity—a critical factor in structure-activity relationship (SAR) studies.

From an industrial perspective, 2-(Cbz-Aminomethyl)pyrrolidine hydrochloride is often discussed in forums focusing on GMP-compliant intermediates and scale-up challenges. Manufacturers emphasize the need for high-purity batches to meet regulatory standards for preclinical trials. Analytical techniques like HPLC and NMR are essential for quality control, ensuring consistency in chiral purity—a key concern given the compound’s stereocenter.

Environmental and cost considerations also drive innovation in its production. Green chemistry enthusiasts explore catalytic hydrogenation as a sustainable alternative to traditional deprotection methods. Meanwhile, computational chemists leverage molecular docking tools to predict how modifications to the pyrrolidine core could enhance drug-like properties, linking this compound to broader trends in AI-driven drug design.

In summary, 2-(Cbz-Aminomethyl)pyrrolidine hydrochloride (CAS No. 1179361-55-7) bridges fundamental organic chemistry and cutting-edge therapeutic development. Its versatility in peptide engineering, combined with its relevance to personalized medicine, ensures its continued prominence in scientific literature and industrial pipelines alike.